Cas no 2171998-46-0 (1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

1-(2,2-Difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with a unique structural profile, combining a difluoromethyl-substituted triazole core with a hydroxypropyl side chain. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, leveraging its fluorine-rich framework to enhance metabolic stability and bioavailability. The presence of both difluoromethyl and hydroxyl groups offers versatility for further functionalization, making it valuable for medicinal chemistry applications. Its well-defined stereochemistry and high purity ensure reproducibility in research and development. The compound's stability under physiological conditions further supports its utility in drug discovery and biochemical studies.
1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide structure
2171998-46-0 structure
Product Name:1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:2171998-46-0
MF:C7H8F4N4O2
MW:256.157634735107
CID:5566673
PubChem ID:165595843
Update Time:2025-10-25

1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1594044
    • 2171998-46-0
    • 1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C7H8F4N4O2/c8-5(9)4-3(6(12)17)13-14-15(4)1-7(10,11)2-16/h5,16H,1-2H2,(H2,12,17)
    • InChI Key: PKMOIWZWUJEKHK-UHFFFAOYSA-N
    • SMILES: FC(CO)(CN1C(C(F)F)=C(C(N)=O)N=N1)F

Computed Properties

  • Exact Mass: 256.05833816g/mol
  • Monoisotopic Mass: 256.05833816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 94Ų

1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

Additional information on 1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide

1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171998-46-0)

The compound 1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171998-46-0) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of triazole carboxamides, which have gained considerable attention due to their diverse biological activities and structural versatility. The CAS registry number 2171998-46-0 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of this compound is characterized by a 1H-1,2,3-triazole ring system, which serves as a central scaffold. The triazole ring is substituted at position 4 with a carboxamide group and at position 5 with a difluoromethyl group. Additionally, the compound features a side chain at position 1 of the triazole ring: a 2,2-difluoro-3-hydroxypropyl group. These substituents contribute to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of triazole carboxamides as inhibitors of various enzyme targets in cellular signaling pathways. For instance, research has demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, making it an attractive candidate for drug development.

The synthesis of CAS No. 2171998-46-0 involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The introduction of the difluoromethyl group and the hydroxypropyl side chain requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process.

In terms of biological evaluation, this compound has been tested in vitro against various cancer cell lines. Preliminary results indicate significant cytotoxicity against malignant cells while showing reduced toxicity towards normal cells. These findings suggest that CAS No. 2171998-46-0 may serve as a lead compound for the development of targeted anticancer therapies.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target proteins. These studies reveal that the triazole ring plays a critical role in mediating interactions with key residues in the active site of the target enzyme.

The development of triazole carboxamides like CAS No. 2171998-46-0 represents a promising avenue for advancing therapeutic interventions in oncology and other disease areas. Ongoing research is focused on improving the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy in vivo.

In conclusion, CAS No. 2171998-46-0, or 1-(2,2-difluoro-3-hydroxypropyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide, stands as a testament to the innovative approaches being taken in modern drug discovery. Its unique structure and promising biological profile make it a valuable asset in the quest for novel therapeutic agents.

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